Cas no 111456-67-8 (Pentanal, 3-[(phenylmethoxy)methyl]-, (R)-)

• Product Name: Pentanal, 3-[(phenylmethoxy)methyl]-, (R)-
• CAS No: 111456-67-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1198190
• Update Time: 2024-08-05

Pentanal, 3-[(phenylmethoxy)methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-[(phenylmethoxy)methyl]-, (R)-
• Pentanal, 3-[(phenylmethoxy)methyl]-, (R)- (9CI)

• Inchi： 1S/C13H18O2/c1-2-12(8-9-14)10-15-11-13-6-4-3-5-7-13/h3-7,9,12H,2,8,10-11H2,1H3/t12-/m1/s1
• InChI Key： MNQUEEDEPBLMCS-GFCCVEGCSA-N
• SMILES： C(=O)C[C@H](COCC1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 206.13074

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 302.9±25.0 °C(Predicted)
• PSA: 26.3